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Compound of Interest

Compound Name: 1,1,1,2,2,3,3,3-Octachloropropane

Cat. No.: B3344085 Get Quote

Chemical Identity and Synonyms
Octachloropropane, with the elemental formula C₃Cl₈, is a fully chlorinated hydrocarbon.[1] Its

structure consists of a three-carbon backbone where all hydrogen atoms have been substituted

by chlorine atoms.[1] The preferred IUPAC name for this compound is 1,1,1,2,2,3,3,3-
octachloropropane.[2]

This compound is also known by several other names in scientific literature and commercial

applications. These synonyms include:

Perchloropropane[1][3]

Propane, octachloro-[2][4]

Propane octachloride[1][3]

HRS-1622 (as a snail killer)[1][3]

NSC 4118[2]

AI3-27068[2]

Physicochemical Properties
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Octachloropropane is a clear, white crystalline solid at room temperature and possesses a

hexagonal crystal structure.[1] A summary of its key quantitative properties is presented in the

table below.

Property Value Source

Molecular Formula C₃Cl₈ [1][2][5]

Molar Mass 319.63 g·mol⁻¹ [1]

Melting Point 160 °C (433 K) [1]

Boiling Point 266.4 °C at 760 mmHg [5][6]

Density 1.888 g/cm³ [5][6]

Flash Point 112.7 °C [5][6]

Vapor Pressure 0.0143 mmHg at 25 °C [6]

Refractive Index 1.558 [5][6]

Octanol/Water Partition

Coefficient (logP)
4.901 (Crippen Calculated) [7]

Water Solubility (log₁₀WS in

mol/L)
-5.11 (Crippen Calculated) [7]

CAS Number 594-90-1 [1][2]

Experimental Protocols and Applications
Octachloropropane has been utilized in various chemical and geological experimental setups.

While detailed, step-by-step protocols are proprietary or not readily available in public literature,

the following sections describe the methodologies based on existing scientific reports.

Synthesis of Octachloropropane
The synthesis of octachloropropane can be achieved through the chlorination of partially

chlorinated propane.[1] One of the earliest reported methods involves the reaction with iodine

trichloride.[1] Alternatively, chlorine gas can be used under high pressure or with photo-

activation.[1] A critical parameter in this synthesis is maintaining the temperature just below 200
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°C to prevent the degradation of the propane backbone, which would otherwise yield carbon

tetrachloride and hexachloroethane.[1]

Reactants

Reaction Conditions

Partially Chlorinated Propane

Octachloropropane (C₃Cl₈)

Reaction

Chlorinating Agent
(ICl₃ or Cl₂)

< 200 °C
High Pressure or Light Activation (for Cl₂)

Octachloropropane (C₃Cl₈)

Hexachloropropene (C₃Cl₆)

+ Al

Aluminum (Al)
in Diethyl Ether

Unsaturated Perchlorocarbons
(e.g., C₆Cl₈, C₆Cl₆ isomers)

Further Reaction
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Input Mixture

Process

Separated Products

Mixture of Metal Oxides
(Nb₂O₅, Ta₂O₅, TiO₂)

Reaction at Atmospheric Pressure

Octachloropropane (C₃Cl₈)

Distillation at ~225 °C

Forms Metal Chlorides

Titanium Tetrachloride (TiCl₄)
(Volatile)

Niobium and Tantalum Chlorides
(Non-volatile residue)

Sample Preparation
(Octachloropropane with embedded inert particles) Application of Mechanical Stress Observation with Polarized Light Microscope Analysis of Crystal Deformation and Material Flow

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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